Cas no 55776-17-5 (2,6-Dimethoxy-3-nitrobenzoic acid)

2,6-Dimethoxy-3-nitrobenzoic acid is a substituted benzoic acid derivative featuring methoxy and nitro functional groups at the 2, 6, and 3 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing nitro group and electron-donating methoxy groups contribute to unique reactivity patterns, enabling selective functionalization. The compound's crystalline nature and well-defined structure facilitate purification and characterization, ensuring consistency in synthetic applications. Its stability under standard conditions makes it suitable for multi-step reactions. Researchers value this intermediate for its role in constructing complex molecular frameworks, particularly in medicinal chemistry and materials science.
2,6-Dimethoxy-3-nitrobenzoic acid structure
55776-17-5 structure
Product Name:2,6-Dimethoxy-3-nitrobenzoic acid
CAS No:55776-17-5
MF:C9H9NO6
MW:227.170862913132
MDL:MFCD00017324
CID:89872
PubChem ID:3085094
Update Time:2025-11-02

2,6-Dimethoxy-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethoxy-3-nitrobenzoic acid
    • 2,5-DIHYDROXY-3-PENTYL-[1,4]BENZOQUINONE
    • 2,6-dimethoxy-3-nitro-benzoic acid
    • EINECS 259-814-1
    • NS00033391
    • 4-Amino-5-oxo-3-propan-2-yl-N-tert-butyl-1,2,4-triazole-1-carboxamide
    • MFCD00017324
    • Benzoic acid, 2,6-dimethoxy-3-nitro-
    • CS-0205943
    • D85849
    • 55776-17-5
    • AS-61593
    • FT-0640337
    • SCHEMBL3224897
    • YIKBQFPTPKEFSM-UHFFFAOYSA-N
    • AKOS009158156
    • DTXSID10204335
    • 2,6-DIMETHOXY-3-NITROBENZOICACID
    • DB-052791
    • DTXCID10126826
    • MDL： MFCD00017324
    • Inchi： 1S/C9H9NO6/c1-15-6-4-3-5(10(13)14)8(16-2)7(6)9(11)12/h3-4H,1-2H3,(H,11,12)
    • InChI Key： YIKBQFPTPKEFSM-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC=C(C=1C(=O)O)OC)[N+](=O)[O-]
    • BRN： 2657939

Computed Properties

  • Exact Mass: 227.04300
  • Monoisotopic Mass: 227.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 102A^2

Experimental Properties

  • Density: 1.403
  • Melting Point: 130-132°C
  • Boiling Point: 420.7 °C at 760 mmHg
  • Flash Point: 208.2 °C
  • Refractive Index: 1.569
  • PSA: 101.58000
  • LogP: 1.83340

2,6-Dimethoxy-3-nitrobenzoic acid Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

2,6-Dimethoxy-3-nitrobenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,6-Dimethoxy-3-nitrobenzoic acid Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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